Cas no 1286207-54-2 ((R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1286207-54-2
• MF: C₁₁H₁₇BrCl₂N₂
• MW: 328.076080083847
• CID: 4788104
• Update Time: 2025-08-03

(R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Bromobenzyl)pyrrolidin-3-aminedihydrochloride
• (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C11H15BrN2.2ClH/c12-11-4-2-1-3-9(11)7-14-6-5-10(13)8-14;;/h1-4,10H,5-8,13H2;2*1H/t10-;;/m1../s1
• InChI Key： NAWOUOBUDBFWOE-YQFADDPSSA-N
• SMILES： BrC1C=CC=CC=1CN1CC[C@H](C1)N.Cl.Cl

Computed Properties

• Exact Mass: 325.995
• Monoisotopic Mass: 325.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride

Comprehensive Overview of (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1286207-54-2)

(R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 1286207-54-2) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. This compound features a pyrrolidine core substituted with a 2-bromobenzyl group and an amine functionality, making it a valuable intermediate for drug discovery. Its dihydrochloride salt form enhances stability and solubility, which is critical for laboratory and industrial applications. Researchers frequently search for high-purity (R)-enantiomers like this compound due to their role in developing targeted therapies, particularly in neurology and oncology.

The growing demand for chiral building blocks in asymmetric synthesis has placed compounds like (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride at the forefront of modern medicinal chemistry. Its bromobenzyl moiety offers unique reactivity for cross-coupling reactions, a hot topic in Pd-catalyzed transformations. Recent trends in AI-driven drug design have also increased interest in such scaffolds, as machine learning models prioritize structurally diverse intermediates for virtual screening. Frequently asked questions include: How to optimize the synthesis of (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine? and What are its applications in peptidomimetics?

From a technical perspective, the compound's stereochemical purity (>98% ee) is crucial for ensuring reproducibility in biological assays. Analytical techniques like HPLC and chiral SFC are commonly employed to verify its enantiomeric excess. The 2-bromo substituent on the aromatic ring enables further functionalization via Suzuki-Miyaura coupling, a feature highly valued by researchers working on kinase inhibitors or GPCR modulators. This adaptability aligns with the pharmaceutical industry's focus on structure-activity relationship (SAR) studies.

In the context of green chemistry advancements, there is increasing scrutiny on the environmental impact of brominated compounds. However, (R)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride demonstrates efficient atom economy in multi-step syntheses, addressing sustainability concerns. Its applications extend to protease inhibition research, where the pyrrolidine-3-amine scaffold mimics natural amino acid conformations. This property has sparked investigations into its potential for COVID-19 main protease inhibitors, though such studies remain preliminary.

Storage and handling recommendations for CAS No. 1286207-54-2 emphasize protection from moisture and light, with optimal stability observed at -20°C under inert atmosphere. The compound's MSDS data indicates standard laboratory precautions, reflecting its widespread use in GMP-compliant facilities. As the pharmaceutical industry shifts toward continuous flow chemistry, this intermediate's compatibility with microreactor technology is an active area of investigation.

Market analyses reveal steady growth in demand for pharmacologically active intermediates like this compound, particularly from contract research organizations (CROs) specializing in central nervous system (CNS) drug development. The R-configuration of the amine center often shows superior binding affinity in neurological targets compared to its S-enantiomer, explaining its prevalence in dopamine receptor research. Patent landscapes show increasing protection of derivatives containing this privileged structure, underscoring its commercial importance.